1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C17H19NO3S/c1-13-12-15(9-10-17(13)21-2)22(19,20)18-11-5-7-14-6-3-4-8-16(14)18/h3-4,6,8-10,12H,5,7,11H2,1-2H3
• InChI Key: UFTUPJWINGJRCH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)OC

Description

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline, also known as MMTQ, is a synthetic compound that belongs to the class of quinoline derivatives. MMTQ has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the inhibition of multiple signaling pathways involved in tumor growth and metastasis. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been found to inhibit the expression of various oncogenes, including c-Myc and Bcl-2, and induce the expression of tumor suppressor genes, such as p53. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix and tumor invasion.
Biochemical and Physiological Effects:
Apart from its antitumor activity, 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been found to exhibit anti-inflammatory and antimicrobial properties. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to exhibit antibacterial activity against various Gram-positive and Gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is its low toxicity, which makes it a promising candidate for further development as an antitumor agent. However, the solubility of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline in water is limited, which can pose a challenge for its use in in vitro and in vivo experiments. Additionally, the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is not fully understood, which warrants further investigation.

Future Directions

There are several future directions for the research on 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. One direction is to investigate the potential of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline as a combination therapy with other antitumor agents. Another direction is to explore the use of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline as a therapeutic agent for other diseases, such as inflammatory and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline and its potential side effects.

Synthesis Methods

The synthesis of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the condensation of 4-methoxy-3-methylbenzaldehyde with 2-aminobenzylamine, followed by the reaction with methanesulfonyl chloride. The final product is obtained by hydrogenation of the resulting intermediate.

Scientific Research Applications

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential as an antitumor agent. Studies have shown that 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline exhibits cytotoxic effects on various cancer cell lines, including breast, prostate, and lung cancer cells. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest.